Cas no 1881636-89-0 (5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one)

• Product Name: 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one
• CAS No: 1881636-89-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5711408
• PubChem ID: 130517227
• Update Time: 2025-11-01

5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Amino-1H-pyrazol-1-yl)methyl]pyrrolidin-2-one
• 1881636-89-0
• EN300-1107913
• 2-Pyrrolidinone, 5-[(4-amino-1H-pyrazol-1-yl)methyl]-
• 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one

• Inchi： 1S/C8H12N4O/c9-6-3-10-12(4-6)5-7-1-2-8(13)11-7/h3-4,7H,1-2,5,9H2,(H,11,13)
• InChI Key： SSJGNGFZYOIFGQ-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN2C=C(C=N2)N)N1

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 489.1±15.0 °C(Predicted)
• pka: 15.94±0.40(Predicted)

Additional information on 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one

Introduction to 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one (CAS No. 1881636-89-0)

5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1881636-89-0, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both pyrazole and pyrrolidinone moieties, which are well-known for their diverse biological activities and pharmacological relevance.

The compound’s structure consists of a pyrrolidinone ring linked to a pyrazole moiety via a methyl group. This specific arrangement allows for a high degree of versatility in its chemical reactivity and biological interactions. The presence of the amino group on the pyrazole ring further enhances its potential as a pharmacophore, enabling various modifications and functionalizations that can tailor its biological activity.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds, particularly those incorporating the pyrazole and pyrrolidinone scaffolds. These scaffolds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The compound 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one, with its unique structural features, is positioned as a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The flexibility of its molecular framework allows for the introduction of additional functional groups or side chains, which can be tailored to enhance specific pharmacological properties. This adaptability makes it an attractive building block for medicinal chemists seeking to develop novel therapeutic entities.

Recent studies have highlighted the importance of pyrazole derivatives in the development of drugs targeting neurological disorders. The compound’s ability to interact with central nervous system receptors has been a focus of research, particularly in the context of potential applications in treating conditions such as epilepsy and cognitive dysfunction. The amino group on the pyrazole ring provides a site for further chemical modification, enabling the design of molecules with enhanced selectivity and potency.

The pyrrolidinone moiety in 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one also contributes significantly to its pharmacological profile. Pyrrolidinone derivatives are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. By combining this scaffold with the pyrazole moiety, researchers aim to create compounds that exhibit synergistic effects, potentially leading to more effective therapeutic interventions.

In addition to its potential applications in central nervous system disorders, this compound has also shown promise in other therapeutic areas. For instance, its structural features make it a viable candidate for developing agents targeting inflammatory diseases. The ability to modulate inflammatory pathways is crucial in conditions such as rheumatoid arthritis and inflammatory bowel disease, where targeted therapy can significantly improve patient outcomes.

The synthesis of 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advanced synthetic methodologies have been employed to ensure high yield and purity, making it feasible for large-scale production if needed. The availability of efficient synthetic routes is essential for advancing preclinical studies and eventual clinical trials.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic properties of this compound. These studies are crucial for understanding how it behaves within biological systems and identifying any potential toxicities or side effects. By evaluating these parameters early in the development process, researchers can make informed decisions about moving forward with clinical trials.

The integration of computational modeling techniques has further enhanced the understanding of 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one’s interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific receptors or enzymes involved in disease pathways. These predictions provide valuable insights into its potential mechanism of action and help guide further experimental investigations.

The future prospects for 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one are promising, given its unique structural features and demonstrated biological relevance. Ongoing research aims to optimize its pharmacological properties through structural modifications and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

In conclusion, 5-(4-amino-1H-pyrazol-1-yl)methylpyrrolidin-2-one (CAS No. 1881636-89-0) represents a significant advancement in pharmaceutical chemistry. Its combination of structural versatility and biological potential positions it as a valuable candidate for drug development across multiple therapeutic areas. Continued research efforts will be essential to fully realize its therapeutic promise.